Cas no 1388070-75-4 (5-Fluoro-2-hydrazinyl-4-methylpyridine)

• Product Name: 5-Fluoro-2-hydrazinyl-4-methylpyridine
• CAS No: 1388070-75-4
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 1089097
• PubChem ID: 71721390
• Update Time: 2025-06-09

5-Fluoro-2-hydrazinyl-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydrazinyl-4-methylpyridine
• (5-fluoro-4-methylpyridin-2-yl)hydrazine
• DTXSID00856988
• SB55211
• SCHEMBL20772252
• 1388070-75-4
• SY356905
• MFCD22565328

• Inchi： 1S/C6H8FN3/c1-4-2-6(10-8)9-3-5(4)7/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： BGDAFMRJXJLAEM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C)NN

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-Fluoro-2-hydrazinyl-4-methylpyridine

Introduction to 5-Fluoro-2-hydrazinyl-4-methylpyridine (CAS No. 1388070-75-4)

5-Fluoro-2-hydrazinyl-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1388070-75-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core with substituents that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro group and a hydrazinyl moiety imparts unique chemical properties, enhancing its utility in medicinal chemistry and drug development.

The structural configuration of 5-Fluoro-2-hydrazinyl-4-methylpyridine is characterized by a pyridine ring substituted at the 5-position with a fluoro atom and at the 2-position with a hydrazinyl group. The 4-position is methylated, contributing to its overall stability and reactivity. This specific arrangement makes it an attractive scaffold for designing novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate biological processes and improve pharmacokinetic properties of drugs. The fluorine atom, being electronegative, can influence the electronic distribution in the molecule, affecting its binding affinity to biological targets. Additionally, the hydrazinyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

One of the most compelling aspects of 5-Fluoro-2-hydrazinyl-4-methylpyridine is its role as a precursor in the development of small-molecule inhibitors. Researchers have leveraged this compound to create molecules that interact with enzymes and receptors involved in various diseases. For instance, studies have demonstrated its utility in generating inhibitors targeting protein kinases, which are implicated in cancer and inflammatory disorders. The fluorine atom's ability to enhance metabolic stability has been particularly beneficial in this context.

The hydrazinyl group in 5-Fluoro-2-hydrazinyl-4-methylpyridine also facilitates the formation of Schiff bases and other nitrogen-containing heterocycles, which are known for their diverse biological activities. These derivatives have shown promise in preclinical studies as antimicrobial, anti-inflammatory, and anticancer agents. The methyl group at the 4-position further enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 5-Fluoro-2-hydrazinyl-4-methylpyridine. Molecular modeling techniques have been employed to predict how different substituents affect the compound's binding affinity and selectivity. This approach has allowed researchers to fine-tune the structure of their lead compounds, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 5-Fluoro-2-hydrazinyl-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluoro and hydrazinyl groups efficiently. These methods not only streamline the synthetic process but also minimize waste, aligning with green chemistry principles.

The pharmacological potential of derivatives derived from 5-Fluoro-2-hydrazinyl-4-methylpyridine continues to be explored in various research settings. Preclinical studies have highlighted its role in modulating signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of fluorinated pyridines to cross the blood-brain barrier has made them particularly attractive for central nervous system (CNS) drug development.

In conclusion, 5-Fluoro-2-hydrazinyl-4-methylpyridine (CAS No. 1388070-75-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent starting point for developing novel bioactive molecules with therapeutic potential. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in medicinal chemistry.